Cas no 1480851-03-3 (5-(cyclopropylmethoxy)-3-methylpentane-1-sulfonyl chloride)

• Product Name: 5-(cyclopropylmethoxy)-3-methylpentane-1-sulfonyl chloride
• CAS No: 1480851-03-3
• MF: C₁₀H₁₉ClO₃S
• MW: 254.774061441422
• CID: 6332749
• PubChem ID: 65667007
• Update Time: 2025-06-27

5-(cyclopropylmethoxy)-3-methylpentane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(cyclopropylmethoxy)-3-methylpentane-1-sulfonyl chloride
• 1480851-03-3
• AKOS015006462
• EN300-1144702

• Inchi： 1S/C10H19ClO3S/c1-9(5-7-15(11,12)13)4-6-14-8-10-2-3-10/h9-10H,2-8H2,1H3
• InChI Key： BROIJCAQFALTAN-UHFFFAOYSA-N
• SMILES： ClS(CCC(C)CCOCC1CC1)(=O)=O

Computed Properties

• Exact Mass: 254.0743433g/mol
• Monoisotopic Mass: 254.0743433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 5-(cyclopropylmethoxy)-3-methylpentane-1-sulfonyl chloride

Comprehensive Overview of 5-(cyclopropylmethoxy)-3-methylpentane-1-sulfonyl chloride (CAS No. 1480851-03-3)

5-(cyclopropylmethoxy)-3-methylpentane-1-sulfonyl chloride (CAS No. 1480851-03-3) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. This compound features a unique cyclopropylmethoxy group and a methylpentane backbone, making it a versatile intermediate for constructing complex molecular architectures. Its sulfonyl chloride moiety is particularly valuable for introducing sulfonamide functionalities, which are prevalent in bioactive molecules and drug candidates.

In recent years, the demand for high-purity sulfonyl chlorides like 5-(cyclopropylmethoxy)-3-methylpentane-1-sulfonyl chloride has surged due to their role in developing targeted therapies and small-molecule inhibitors. Researchers are increasingly exploring its potential in covalent drug discovery, where the sulfonyl chloride group enables selective binding to protein targets. This aligns with the growing interest in precision medicine and kinase inhibitors, topics frequently searched in scientific databases and AI-driven platforms.

The synthesis of 5-(cyclopropylmethoxy)-3-methylpentane-1-sulfonyl chloride involves multi-step organic transformations, often starting from cyclopropylmethanol and 3-methylpentane precursors. Its chemical stability and reactivity profile make it suitable for late-stage functionalization, a technique gaining traction in medicinal chemistry for optimizing drug properties. The compound’s lipophilicity and steric effects are also critical factors in designing blood-brain barrier penetrant molecules, a hot topic in neuropharmacology.

From an industrial perspective, 5-(cyclopropylmethoxy)-3-methylpentane-1-sulfonyl chloride is manufactured under stringent Good Manufacturing Practices (GMP) to ensure consistency for high-throughput screening and combinatorial chemistry. Its applications extend to peptide modification and bioconjugation, areas frequently discussed in biotech forums and academic publications. The compound’s structure-activity relationship (SAR) studies are often cited in patents related to anti-inflammatory and anticancer agents.

Environmental and safety considerations for handling 5-(cyclopropylmethoxy)-3-methylpentane-1-sulfonyl chloride emphasize proper ventilation and non-reactive storage conditions. While not classified as hazardous under standard regulations, its reactivity with nucleophiles warrants caution in laboratory settings. This aligns with broader industry trends toward green chemistry and sustainable synthesis, topics dominating scientific search queries.

In summary, 5-(cyclopropylmethoxy)-3-methylpentane-1-sulfonyl chloride (CAS No. 1480851-03-3) is a pivotal building block in modern drug development and material science. Its unique molecular scaffold and functional group compatibility continue to inspire innovations across life sciences and chemical engineering, addressing key challenges in molecular design and therapeutic efficacy.